Cas no 3939-23-9 (3-bromo-10H-phenothiazine)

• Product Name: 3-bromo-10H-phenothiazine
• CAS No: 3939-23-9
• MF: C₁₂H₈BrNS
• MW: 278.167620658875
• CID: 924532
• PubChem ID: 283308
• Update Time: 2025-06-09

3-bromo-10H-phenothiazine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-10H-phenothiazine
• 3-bromophenothiazine
• 3-bromo-phenothiazine
• 3-Bromphenothiazin
• 3-Brom-phenothiazin
• AC1L5YCL
• AC1Q26YU
• AG-J-34031
• AR-1F2174
• CTK4I1335
• NSC137809
• SureCN239782
• AKOS025295283
• SCHEMBL239782
• 3939-23-9
• EN300-7416400
• InChI=1/C12H8BrNS/c13-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)14-10/h1-7,14
• DB-105376
• NSC-137809
• BS-28297
• DTXSID20300599
• 10H-Phenothiazine, 3-bromo-
• NSC 137809

• Inchi： 1S/C12H8BrNS/c13-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)14-10/h1-7,14H
• InChI Key： JEWIAYIESCUSKQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC1C=CC=CC=1N2

Computed Properties

• Exact Mass: 276.95614
• Monoisotopic Mass: 276.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.564±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 199-201 ºC
• Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
• PSA: 12.03
• LogP: 4.79530

Additional information on 3-bromo-10H-phenothiazine

Compound CAS No 3939-23-9: 3-Bromo-10H-Phenothiazine

The compound with CAS No 3939-23-9, commonly referred to as 3-bromo-10H-phenothiazine, is a significant chemical entity within the broader class of phenothiazines. Phenothiazines are a group of heterocyclic compounds characterized by their two nitrogen atoms in a fused benzene and thiazine ring system. The phenothiazine core is widely recognized for its versatility in various chemical and pharmaceutical applications.

Phenothiazine derivatives, including 3-bromo-10H-phenothiazine, have been extensively studied for their unique electronic properties and potential applications in fields such as optoelectronics, photovoltaics, and drug discovery. Recent advancements in computational chemistry have enabled researchers to better understand the electronic structure of these compounds, particularly the role of substituents like the bromine atom at the 3-position. This substitution significantly influences the compound's absorption spectrum, making it a promising candidate for use in light-harvesting materials.

In terms of synthesis, 3-bromo-10H-phenothiazine can be prepared through various routes, including Friedländer-type cyclizations and other heterocyclic synthesis techniques. One notable approach involves the reaction of o-aminothiophenol derivatives with appropriate electrophiles under controlled conditions. The bromination step is typically carried out using N-bromosuccinimide (NBS) or other brominating agents, ensuring high yields and purity.

The application of phenothiazine derivatives in pharmaceuticals is another area of active research. For instance, phenothiazines are well-known as antipsychotic agents due to their ability to modulate dopamine receptors. While 3-bromo-10H-phenothiazine itself may not be directly used as a drug, its structural analogs have shown potential in targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent studies have highlighted the importance of substituent effects on the pharmacokinetic properties of these compounds, emphasizing the need for further optimization.

Beyond pharmaceuticals, phenothiazine derivatives are being explored for their role in photocatalysis and energy storage systems. For example, the unique electronic configuration of 3-bromo-10H-phenothiazine allows it to act as an efficient photosensitizer in photodynamic therapy (PDT). This application leverages the compound's ability to generate reactive oxygen species (ROS) upon light activation, making it a potential candidate for cancer treatment.

In terms of environmental impact, researchers have also investigated the biodegradation pathways of phenothiazine derivatives. Studies suggest that certain substituents, including bromine atoms, can influence the rate and mechanism of degradation. Understanding these processes is crucial for minimizing environmental hazards associated with the disposal of such compounds.

The synthesis and characterization of CAS No 3939-23-9 continue to be areas of active research. Advanced spectroscopic techniques such as UV-vis spectroscopy, NMR spectroscopy, and X-ray crystallography have been employed to elucidate its molecular structure and properties. These studies provide valuable insights into the compound's electronic transitions and molecular geometry, which are critical for its functional applications.

In conclusion, CAS No 3939-23-9, or 3-bromo-10H-phenothiazine, represents a versatile chemical entity with diverse applications across multiple disciplines. From optoelectronics to pharmacology, its unique properties make it a subject of ongoing scientific interest. As research progresses, new opportunities for leveraging this compound's potential are likely to emerge.